Cas no 1361535-49-0 (4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361535-49-0
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4920063
• Update Time: 2025-05-20

4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-10(17)2-3-16-12(6)11-8(14)4-7(13)5-9(11)15/h2-5H,1H3,(H,16,17)
• InChI Key： RIOBFCCTVBISQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=C(C)C(C=CN1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 379
• XLogP3: 4
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine

4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine: A Comprehensive Overview

The compound 4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine, identified by the CAS number 1361535-49-0, is a fascinating molecule with a diverse range of applications and properties. This pyridine derivative has garnered significant attention in recent years due to its unique chemical structure and potential uses in various fields. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and applications.

The molecular structure of 4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine consists of a pyridine ring substituted with a hydroxyl group at the 4-position, a methyl group at the 3-position, and a trichlorophenyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule. The presence of electron-withdrawing groups like the trichlorophenyl moiety can significantly influence the reactivity and stability of the compound. Recent studies have explored how these substituents affect the molecule's ability to participate in various chemical reactions.

The synthesis of CAS 1361535-49-0 involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these methods to improve yield and purity. For instance, a study published in 2023 highlighted the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound. The choice of solvent and reaction conditions plays a critical role in determining the success of these reactions.

The biological activity of 4-Hydroxy-3-methyl-2-(2,4,6-trichlorophenyl)pyridine has been extensively studied in recent years. It has shown potential as an antimicrobial agent due to its ability to inhibit bacterial growth. A 2023 study demonstrated that this compound exhibits strong activity against gram-positive bacteria, making it a promising candidate for drug development. Additionally, its antioxidant properties have been explored for use in food additives and cosmetic products.

In terms of applications, this compound finds utility in agrochemicals as well as pharmaceuticals. Its ability to act as an herbicide has been documented in several agricultural studies. Furthermore, its role as an intermediate in organic synthesis has made it valuable in the production of more complex molecules with therapeutic potential.

The environmental impact of CAS 1361535-49-0 is another area of interest for researchers. Studies have focused on its biodegradation rates and toxicity profiles to ensure safe handling and disposal practices. Understanding its fate in different environmental compartments is crucial for assessing its long-term effects on ecosystems.

In conclusion, CAS 1361535-49-0 , or < strong > 4-Hydroxy- strong > -< strong > 3-methyl- strong > -< strong > 2-(2,4,6-trichlorophenyl)pyridine strong > , is a versatile compound with significant potential across multiple industries. Ongoing research continues to uncover new applications and insights into its properties. As our understanding deepens, this molecule is poised to play an increasingly important role in both academic research and industrial applications. p > article > response >